Cas no 13335-73-4 (2-(3,4-Dimethylphenoxy)acetic acid)

• Product Name: 2-(3,4-Dimethylphenoxy)acetic acid
• CAS No: 13335-73-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00017595
• CID: 86914
• PubChem ID: 83355
• Update Time: 2025-04-18

2-(3,4-Dimethylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethylphenoxy)acetic acid
• 3,4-Dimethylphenoxyacetic acid
• 3,4-Xylyloxyacetic acid
• asymm.-o-Xylenoxyessigsaeure
• AKOS BC-2698
• Acetic acid, (3,4-dimethylphenoxy)-
• 2-(3,4-dimethylphenoxy)ethanoic acid
• 236
• AKOS BBB
• AKOS BBB/236
• AKOS BBS-00006524
• OTAVA-BB BB7210540030
• 3,4-Dimethylphenoxyaceticacid97%
• 3,4-Dimethylphenoxyacetic acid 97%
• NS00024283
• FT-0614381
• F1685-0407
• AI3-16549
• (3,4-Dimethylphenoxy)acetic acid, AldrichCPR
• MS-10589
• AKOS000104862
• EN300-16907
• (3,4-Dimethyl-phenoxy)-acetic acid
• Z56820874
• DTXSID10158086
• (3,4-dimethylphenoxy)acetic acid
• NSC-408600
• NSC 408600
• EINECS 236-386-4
• CHEMBL366749
• GIEQJKZWTIFEJM-UHFFFAOYSA-N
• Acetic acid,2-(3,4-dimethylphenoxy)-
• (3,4-dimethyl-phenoxy)acetic acid
• Acetic acid, 2-(3,4-dimethylphenoxy)-
• NSC408600
• F87076
• 13335-73-4
• MFCD00017595
• SCHEMBL585812
• BBL013883
• STK285990
• ALBB-000802
• DB-042175

• MDL： MFCD00017595
• Inchi： 1S/C10H12O3/c1-7-3-4-9(5-8(7)2)13-6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
• InChI Key： GIEQJKZWTIFEJM-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(C)=C(C)C=1
• BRN： 2558866

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: powder
• Density: Not available
• Melting Point: 164-166°C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.533
• PSA: 46.53000
• LogP: 1.76680
• Solubility: Not determined
• Vapor Pressure: Not available

2-(3,4-Dimethylphenoxy)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)